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Chemical Identity and Structural Features of Nootkatol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nootkatol

CAS No.: 50763-67-2

Cat. No.: S605095

Nootkatol is a bicyclic sesquiterpenoid alcohol belonging to the eremophilane class, characterized by a
decalin ring system with specific structural features that contribute to its biological activities and chemical

properties.

Core Structural Characteristics

e Systematic Name: Eremophil-1(10),11-dien-2-ol

¢ Molecular Formula: CisH240 [1]

e Molecular Weight: 220.18 g/mol (based on HRCIMS data) [1]

¢ Specific Rotation: [a]?°D +203° (¢ 0.5, CHCIs) [1]

e Melting Point: 65°C (uncorrected) [1]

e Spectroscopic Profiles: IR absorption at 3440 cm~* (OH), 1620 cm~1, and 1510 cm™* [1]

Stereochemistry and Absolute Configuration

The absolute configuration at C-2 of nootkatol isolated from Alaska cedar was determined to have the (S)
configuration using the Mosher ester method [1]. This stereochemical assignment is significant as both C-2
epimers of nootkatol have been reported in the literature through lithium aluminum hydride reduction of

nootkatone [1].

Table 1: Complete NMR Assignments for Nootkatol (in CHCI3)
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Carbon Position

13C NMR (ppm)

'H NMR (ppm)

Multiplicity (J in Hz)

1 124.7 5.32 d (J = 1.6 Hz)

2 68.4 4.25 m

3 37.6 1.76 (a), 1.37 (b)  td (J = 2.0, 6.5 Hz), td (J = 12.4, 10.0 Hz)
4 39.7 1.51 brd (J = 2.1 Hz)

5 38.6 - )

6 45.0 1.85 (a), 0.95 (b)  dd (J = 12.6, 2.7 Hz), m (J = 2.7 Hz)
7 41.2 2.25 tt (J = 12.4, 3.0 Hz)

8 32.8 2.33(a), 21(b)  m,ddd (J =14.1, 4.2, 2.6 Hz)

9 33.3 1.79 (a), 1.20 (b)  dd (J = 2.0, 4.5 Hz), dm (J = 4.3 Hz)
10 146.5 - ]

11 150.6 - -

12 108.9 4.68 br s

13 21.2 1.71 s

14 18.6 0.99 s

15 15.8 0.89 d (J=6.9 Hz)

The 3C-NMR spectrum shows 15 carbon signals with four in the double bond region and one signal at 68.4
ppm corresponding to the carbon connected to the hydroxyl group. DEPT experiments confirm the presence
of three quaternary carbons (150.6, 146.5, 38.6 ppm), four methine carbons (124.7, 68.4, 41.2, 39.7 ppm),
five methylene carbons (108.9, 45.0, 37.6, 33.3, and 32.8 ppm), and three methyl carbons (21.2, 18.6 and
15.8 ppm) [1].
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Biosynthetic Pathways and Production Methodologies

Biosynthetic Route from Valencene

The biosynthetic pathway from valencene to nootkatone proceeds through nootkatol as a key intermediate,

involving regioselective allylic hydroxylation followed by oxidation [2].

Regioselective
Valencene Allylic Hydroxylation - Oxidation >-

Click to download full resolution via product page

Biosynthetic pathway from valencene to nootkatone via nootkatol

Microbial Biotransformation Protocols

Fungal Transformation Systems: Various fungi have been employed for biotransformation of valencene to
nootkatone through the nootkatol intermediate. These systems offer advantages of mild reaction conditions,

high efficiency, environmental friendliness, and strong stereoselectivity compared to chemical methods [2].

Enzymatic Machinery: The transformation involves several enzyme classes:

e Cytochrome P450 enzymes: Catalyze regioselective hydroxylation
e Laccase and lipoxygenase: Participate in oxidation steps
¢ Multifunctional hydroxylases/oxidases: Single enzymes capable of multiple transformation steps

[2] [3]

Heterologous Expression Systems: Recent advances have enabled expression of relevant enzymes in
microbial hosts including Escherichia coli, Pichia pastoris, Yarrowia lipolytica, and Saccharomyces

cerevisiae for more controlled production of nootkatol and derivatives [2] [3].

Natural Occurrence and Analytical Profiling
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Natural Sources and Composition

Nootkatol was first isolated from Alaska cedar (Chamaecyparis nootkatensis) heartwood, where it

constitutes approximately 5.2% of the steam-distilled essential oil by weight [1].

Table 2: Composition of Alaska Cedar Heartwood Essential Oil

Compound Percentage in Oil (% wiw) Retention Time (min)
4-Terpineol 2.08 8.4

Methylcarvacrol 1.33 9.4

Carvacrol 35.37 10.8

Valencene 1.50 16.4

Nootkatene 20.08 171

Nootkatol 5.20 23.5

Valencene-13-ol 6.35 25.3

Nootkatone 17.39 26.6

Nootkatin 3.50 31.6

Isolation and Purification Methodology

Extraction Protocol:

e Raw Material Preparation: Heartwood of Alaska cedar ground to appropriate particle size

o Steam Distillation: Essential oil extraction using standard steam distillation apparatus

e Chromatographic Separation: Column chromatography of crude oil using silica gel stationary phase

¢ Fraction Collection: Multiple fractions collected based on polarity gradient (typically hexane to ethyl
acetate)

Fraction Composition from Alaska cedar oil separation [1]:
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e Fraction | (18.2%): Valencene, nootkatene, methyl carvacrol
e Fraction Il (33.2%): Carvacrol

e Fraction IV (29.1%): Valencene-13-ol, nootkatone

e Fraction VI (8.2%): Nootkatol, other minor compounds

e Fraction VII (1.8%): Pure nootkatol

Biological Activities and Therapeutic Potential

Documented Bioactivities

Nootkatol exhibits significant bioactivities against arthropods of public health importance, contributing to

the remarkable durability of Alaska cedar heartwood [1]. Related eremophilane sesquiterpenes demonstrate:

¢ Anti-inflammatory effects: Inhibition of tumor necrosis factor a/interferon y-induced chemokine
production [2] [3]

e Antimicrobial properties: Activity against foodborne Staphylococcus aureus biofilms [2]

¢ Anticancer potential: Antiproliferative and proapoptotic activities against various cancer cell lines [2]

¢ Neuroprotective effects: Potential therapeutic applications for Alzheimer's disease and
neuroinflammation [2] [3]

¢ Insecticidal activity: Against pests including Formosan subterranean termites and mosquitoes [3]

Structure-Activity Relationships

The biological activities of nootkatel and related compounds are influenced by several structural features:

¢ Hydroxyl group position: The C-2 hydroxyl in nootkatol is crucial for its bioactivity

¢ Oxygenation pattern: Additional oxygen-containing functional groups modify potency and selectivity

e Stereochemistry: The (S) configuration at C-2 optimizes interaction with biological targets

¢ Double bond conjugation: The 1(10),11-diene system contributes to molecular rigidity and receptor
binding

Experimental Protocols for Research

Structural Elucidation Techniques
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Mosher Ester Method for Absolute Configuration:

Prepare (R)- and (S)-methoxy(trifluoromethyl)phenylacetyl (MTPA) chloride derivatives
Record *H NMR spectra of both diastereomeric esters

Calculate Ad values (OR - 8S) for protons near stereocenter

Apply Mosher model to assign absolute configuration based on Ad signs [1]

2D NMR Experiments for Complete Assignment:

HSQC: Correlate protons directly bonded to carbons

HMBC: Detect long-range *H-13C correlations through 2-4 bonds

COSY: Identify proton-proton coupling networks

NOESY/ROESY: Determine spatial relationships through dipole-dipole coupling

Semi-Synthetic Derivatization

Several related sesquiterpenoids can be synthesized from noeotkatol precursors:

¢ Nootkatone-1,10-11,12-diepoxide (5): Synthesized from nootkatone [1]
e Valencene-13-aldehyde (4): Prepared from valencene [1]

e Various esters: Produced through Luche reduction of nootkatone followed by acylation with different

acyl chlorides [3]

Research Applications and Future Directions

The unique structural features and bioactivities of nootkatol make it valuable for multiple research

applications:

¢ Natural Product Chemistry: Model compound for studying eremophilane biosynthesis and structural

diversification

¢ Medicinal Chemistry: Lead compound for development of anti-inflammatory, neuroprotective, or
insecticidal agents

¢ Chemical Ecology: Understanding plant defense mechanisms and chemical interactions

e Biocatalysis: Substrate for enzyme discovery and engineering of terpenoid-modifying enzymes

Future research directions include heterologous pathway reconstruction, enzyme engineering for improved

regioselectivity, structural modification to enhance bioactivity, and development of sustainable production

platforms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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